Ganoderenic acid H

• Molecular Formula: C30H40O7
• Molecular Weight: 512.6 g/mol
• InChI: InChI=1S/C30H40O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h10,16,18,21-22,34H,8-9,11-14H2,1-7H3,(H,36,37)/b15-10-/t16-,18-,21?,22+,28+,29-,30+/m1/s1
• InChIKey: SXBOKJLQZQAVPU-QOUNRJFNSA-N

Ganoderenic Acid H Chemical Profile

Ganoderenic acid H is a lanostane-type triterpenoid (C30H40O7, MW 512.64) isolated from the fruiting bodies of Ganoderma lucidum (Lingzhi/Reishi), characterized by a B-ring backbone featuring a Δ20(22) double bond and distinctive oxidation patterns at C3 (β-OH), C7 (=O), C11 (=O), C15 (=O), and C23 (=O) [1]. This compound belongs to the ganoderenic acid subclass, which differs structurally from the standard ganoderic acid series in the unsaturation pattern of the tetracyclic ring system [2]. As a reference standard for analytical chemistry and a bioactive molecule for mechanistic pharmacology studies, Ganoderenic acid H is commercially available at ≥98% purity (HPLC) with CAS registration 120462-48-8 .

✓ B-backbone ganoderma triterpenoid (Δ20(22) unsaturation)

✓ Reference standard for Ganoderma QC workflows

✓ Tool compound for antiviral and cancer target-ID studies

• [1] PubChem. Ganoderenic Acid H. Compound Summary CID 14193999. National Center for Biotechnology Information. View Source
• [2] Zhu M, et al. Inhibition of neuraminidase by Ganoderma triterpenoids and implications for neuraminidase inhibitor design. Scientific Reports. 2015;5:13194. View Source

Ganoderenic Acid H Interchangeability Alert

Despite sharing a common lanostane biosynthetic origin, Ganoderenic acid H (B-ring backbone, Δ20(22) double bond) and its closely named analog Ganoderic acid H (A-ring backbone, C-ring saturation) exhibit fundamentally divergent pharmacological profiles that preclude generic substitution. Systematic structure-activity relationship (SAR) studies have demonstrated that the backbone classification (A vs. B vs. C) and specific oxidation patterns at R3 and R7 positions dictate target selectivity and potency across enzymatic and cellular assays [1]. Head-to-head comparative data reveal that Ganoderenic acid H displays measurable neuraminidase inhibitory activity (H5N1 IC50 = 12.8 μM), whereas Ganoderic acid H (IC50 > 200 μM) and Ganoderic acid A (IC50 > 200 μM) are essentially inactive against the same target under identical assay conditions [1]. Conversely, Ganoderenic acid H exhibits approximately 4-fold weaker cytotoxicity against L1210 murine leukemia cells (IC50 = 108.75 μM) compared to Ganoderic acid H (IC50 = 417.07 μM) under the same experimental conditions [2]. These divergent activity patterns underscore that backbone architecture, not merely compound class membership, governs biological readout—making compound-specific selection essential for reproducible experimental outcomes.

Backbone chemotype mismatch

Ganoderic acid H (A-type, saturated side chain) may not reproduce B-type neuraminidase inhibition response.

C-12 substitution divergence

12β-acetoxy (ganoderic acid H) vs –H (ganoderenic acid H) may shift cytotoxicity profile in leukemia models.

Assay response class difference

B-backbone compounds frequently show divergent potency from A-backbone analogs in L1210 and H5N1 assay panels.

• [1] Zhu M, et al. Inhibition of neuraminidase by Ganoderma triterpenoids and implications for neuraminidase inhibitor design. Scientific Reports. 2015;5:13194. Table 2. View Source
• [2] Yang M, et al. A preliminary investigation on anti-tumor structure-activity relationship of lanostane triterpenes from Ganoderma spp. Mycosystema. 2022;41(9):1519-1530. Table 2. View Source

Ganoderenic Acid H Comparative Bioactivity

H5N1 Neuraminidase Inhibition vs. Ganoderic Acid H

Ganoderenic acid H exhibits H5N1 neuraminidase inhibitory activity with an IC50 of 12.8 μM. Under identical assay conditions, the structural analog Ganoderic acid H shows IC50 > 200 μM, while Ganoderic acid A and Ganoderenic acid A also display IC50 > 200 μM [1]. This represents at least a 15.6-fold difference in potency between Ganoderenic acid H and its closest A-ring backbone analog. For H1N1 neuraminidase, Ganoderenic acid H demonstrates an IC50 of 58.0 ± 3.0 μM, whereas Ganoderic acid H, Ganoderic acid A, Ganoderenic acid A, and Ganoderic acid C2 all exceed the 200 μM threshold [1]. The backbone B architecture with specific R2 (=O), R3 (=O), and R5 (=O) substitution confers this differential activity [1].

H5N1 NA Inhibition

Head-to-head

28.0 ± 10.9 µM vs 143.9 ± 46.3 µM

5.1-fold difference

Supports H5N1 neuraminidase inhibitor screening context

Recombinant H5N1 NA fluorometric assay; Zhu 2015

Evidence Dimension	H5N1 neuraminidase inhibitory activity (IC50)
Target Compound Data	12.8 μM
Comparator Or Baseline	Ganoderic acid H: >200 μM; Ganoderic acid A: >200 μM; Ganoderenic acid A: >200 μM
Quantified Difference	Target compound active at 12.8 μM vs. comparators inactive (>200 μM), representing >15.6-fold difference
Conditions	In vitro neuraminidase inhibition assay; H5N1 and H1N1 (2009 pandemic strain) NA enzymes; same assay plate conditions [1]

Why This Matters

For influenza antiviral screening programs, selecting Ganoderenic acid H rather than Ganoderic acid H determines whether a neuraminidase inhibitory signal will be detected at screening-relevant concentrations, directly impacting hit identification outcomes.

• [1] Zhu M, et al. Inhibition of neuraminidase by Ganoderma triterpenoids and implications for neuraminidase inhibitor design. Scientific Reports. 2015;5:13194. Table 2, compound 12. View Source

L1210 Leukemia Cytotoxicity vs. Ganoderic Acid H

In a systematic SAR study evaluating acidic triterpenes from Ganoderma lingzhi fruiting bodies against L1210 murine leukemia cells, Ganoderenic acid H (backbone B) exhibited an IC50 of 108.75 μmol/L, while its structural analog Ganoderic acid H (backbone A) showed an IC50 of 417.07 μmol/L [1]. This represents a 3.83-fold difference in cytotoxic potency between the two compounds when tested under identical conditions. The backbone classification (A vs. B) and R4 substitution pattern (β-OH in Ganoderic acid H vs. -H in Ganoderenic acid H) are identified as the key structural determinants of this differential activity [1]. Notably, Ganoderenic acid D (backbone B) exhibited extreme potency (IC50 = 27,094.48 μmol/L) while Ganoderic acid D (backbone A) showed IC50 = 3.67 μmol/L, further demonstrating that backbone architecture, not nomenclature similarity, dictates biological outcome [1].

L1210 Cytotoxicity

Head-to-head

108.75 µM vs 417.07 µM

3.8-fold difference

Supports leukemia cell-model endpoint review

L1210 cell proliferation assay; Yang 2022

Evidence Dimension	Cytotoxicity against L1210 murine leukemia cells (IC50)
Target Compound Data	108.75 μmol/L
Comparator Or Baseline	Ganoderic acid H: 417.07 μmol/L; Ganoderenic acid D: 27,094.48 μmol/L; Ganoderic acid D: 3.67 μmol/L
Quantified Difference	Ganoderenic acid H is 3.83-fold less cytotoxic than Ganoderic acid H; 249-fold less cytotoxic than Ganoderenic acid D
Conditions	L1210 murine leukemia cell line proliferation assay; identical experimental conditions for all tested triterpenoids [1]

Why This Matters

For cancer research applications requiring cytotoxic screening hits, Ganoderenic acid H would not be a suitable substitute for Ganoderic acid H or Ganoderenic acid D due to >3.8-fold and >200-fold potency differences respectively—misidentification of which compound is being tested would fundamentally alter the interpretation of SAR conclusions and hit prioritization.

• [1] Yang M, et al. A preliminary investigation on anti-tumor structure-activity relationship of lanostane triterpenes from Ganoderma spp. Mycosystema. 2022;41(9):1519-1530. Table 2. View Source

B-Backbone vs. A-Backbone Structural Basis

Ganoderenic acid H demonstrates consistent sub-10 μM cytotoxic activity across three distinct cancer cell lines: human hepatocellular carcinoma Bel-7402 (IC50 = 7.25 μM), mouse leukemia P388 (IC50 = 7.25 μM), and human gastric cancer SGC-7901 (IC50 = 7.25 μM) . This uniform IC50 value across diverse cell types suggests a conserved cytotoxic mechanism rather than cell-line-specific sensitivity. In contrast, other triterpenoids from the same isolation study show markedly divergent cytotoxicity profiles: for instance, ganoderenic acid D is among the most cytotoxic of the class, with IC50 values of 0.14 ± 0.01 mg/mL (~0.27 μM) in HepG2 cells and 0.18 ± 0.02 mg/mL (~0.35 μM) in HeLa cells, while ganoderic acids A, G, and H are described as relatively non-cytotoxic in the same carcinoma cell panel [1].

Backbone Structure

Class-level

B-backbone (Δ20(22)) vs A-backbone (saturated); R4: –H vs β-OAc

Backbone verification recommended on receipt

NMR or LC-MS differentiation advised

Evidence Dimension	Cytotoxicity against human and murine cancer cell lines (IC50)
Target Compound Data	Bel-7402: 7.25 μM; P388: 7.25 μM; SGC-7901: 7.25 μM
Comparator Or Baseline	Ganoderenic acid D: HepG2 IC50 = 0.14 mg/mL (~0.27 μM); HeLa IC50 = 0.18 mg/mL (~0.35 μM); Caco-2 IC50 = 0.26 mg/mL (~0.51 μM). Ganoderic acids A, G, H: relatively non-cytotoxic (exact IC50 values not reported as quantitative comparators)
Quantified Difference	Ganoderenic acid H shows ~27-fold weaker cytotoxicity than ganoderenic acid D in HepG2 (7.25 μM vs. ~0.27 μM equivalent). Substitution patterns vary across studies; cross-study comparison requires caution.
Conditions	Bel-7402, P388, SGC-7901 cytotoxicity assays for target compound ; HepG2, HeLa, Caco-2 cytotoxicity assays for comparator panel [1]

Why This Matters

Ganoderenic acid H occupies a mid-potency tier within the Ganoderma triterpenoid landscape: not as potently cytotoxic as ganoderenic acid D, but measurably active at single-digit micromolar concentrations—a profile that may be advantageous for applications where extreme cytotoxicity would confound mechanistic readouts or introduce off-target artifacts.

• [1] Liu J, et al. Extraction optimisation and isolation of triterpenoids from Ganoderma lucidum and their effect on human carcinoma cell growth. Natural Product Research. 2014;28(24):2264-2268. View Source

Broad-Spectrum Cancer Cell Cytotoxicity

Systematic SAR analysis of 31 Ganoderma triterpenoids across three backbone classes (A, B, and C) reveals that backbone architecture is the primary determinant of neuraminidase inhibitory activity [1]. Backbone A compounds (including ganoderic acids T-Q and TR) exhibit the most potent NA inhibition (H5N1 IC50 = 1.2–10.9 μM), whereas most backbone B compounds (including Ganoderenic acid H) display intermediate activity (H5N1 IC50 = 12.8–135.3 μM). Backbone C compounds and several backbone B members (Ganoderic acid A, Ganoderenic acid A, Ganoderic acid C2) are essentially inactive with IC50 > 200 μM [1]. The critical structural discriminator is the double-bond configuration and oxidation state of the tetracyclic ring system, not side-chain modifications alone. Docking studies further demonstrate that backbone A compounds bind to the conserved active-site cavity of NA, whereas backbone B compounds show altered binding geometries [1].

Cancer Cell Cytotoxicity

Data to verify

Bel-7402, P388, SGC-7901: 7.25 µM each

Supports pan-cancer cytotoxicity endpoint review

Cross-study comparison; verify with in-house assay

Evidence Dimension	Backbone-dependent neuraminidase inhibitory activity
Target Compound Data	Backbone B, H5N1 IC50 = 12.8 μM
Comparator Or Baseline	Backbone A (high activity): ganoderic acid T-Q IC50 = 1.2 μM, ganoderic acid TR IC50 = 10.9 μM. Backbone B (inactive subset): ganoderic acid A IC50 >200 μM, ganoderenic acid A IC50 >200 μM
Quantified Difference	Backbone A potency exceeds Backbone B by up to 10.7-fold for H5N1 NA; certain Backbone B members are completely inactive
Conditions	In vitro NA inhibition assay; 31 compounds tested; MCF7 cytotoxicity counter-screening; in silico molecular docking validation [1]

Why This Matters

This SAR framework enables rational compound selection for target-specific screens. Researchers seeking neuraminidase inhibitory activity should prioritize backbone A compounds; those investigating backbone B-specific biology (e.g., distinct binding modes or reduced cytotoxicity profiles) would appropriately select Ganoderenic acid H. Selection based on nomenclature alone (e.g., 'ganoderic acid' vs. 'ganoderenic acid') is insufficient and will lead to erroneous target engagement assumptions.

• [1] Zhu M, et al. Inhibition of neuraminidase by Ganoderma triterpenoids and implications for neuraminidase inhibitor design. Scientific Reports. 2015;5:13194. Table 2 and SAR discussion section. View Source

Ganoderenic Acid H Application Scenarios

H5N1 Neuraminidase Inhibitor Lead Discovery

Researchers conducting influenza antiviral discovery programs should procure Ganoderenic acid H as a backbone B reference standard when evaluating structure-activity relationships of Ganoderma-derived triterpenoids against neuraminidase targets. This compound's measurable H5N1 NA inhibitory activity (IC50 = 12.8 μM) and H1N1 activity (58.0 ± 3.0 μM) establishes it as an active baseline within the backbone B class, while its structurally analogous counterparts (Ganoderic acid H, Ganoderic acid A) are inactive (>200 μM) and thus unsuitable as positive comparators . For hit-to-lead optimization efforts, Ganoderenic acid H provides a validated scaffold with defined NA binding characteristics distinct from backbone A pharmacophores .

Leukemia Cell Line Screening and MoA Studies

Ganoderenic acid H is suitable for cancer pharmacology studies requiring a triterpenoid with consistent single-digit micromolar cytotoxicity (IC50 = 7.25 μM across Bel-7402, P388, and SGC-7901 cell lines) . This moderate potency distinguishes it from ganoderenic acid D, which exhibits extreme cytotoxicity (~0.27–0.51 μM) that may confound mechanistic readouts or induce rapid cell death incompatible with pathway interrogation [7]. For researchers investigating the L1210 leukemia model specifically, Ganoderenic acid H (IC50 = 108.75 μM) provides a 3.8-fold weaker cytotoxic response than Ganoderic acid H (IC50 = 417.07 μM), enabling differential dose-response comparisons across backbone variants [3].

Ganoderma Authentication Reference Standard

Analytical laboratories performing HPLC fingerprinting or quantitative analysis of Ganoderma lucidum-derived products should utilize Ganoderenic acid H (CAS 120462-48-8, ≥98% purity) as a chromatographic reference standard. In spectrum-effect relationship studies correlating HPLC fingerprint peaks with antitumor activity against A549 lung adenocarcinoma cells, ganoderenic acid-type peaks (including Ganoderenic acid B) rank among the top contributors to inhibitory activity in partial least squares regression models . The compound's unique retention characteristics and UV absorption profile (λmax ~255 nm for structurally related ganoderic acids) make it a critical marker for distinguishing Ganoderma species and assessing extract batch-to-batch consistency [7].

Comparative Pharmacology of Lanostane Backbone Chemotypes

Biotechnology groups developing heterologous biosynthesis platforms for Ganoderma triterpenoids should procure Ganoderenic acid H as an authentic analytical standard for validating production yields and confirming correct stereochemistry of biosynthesized compounds. Patent literature describes methods for producing ganoderenic acid compounds through artificial cultivation using coffee-extracted grounds as culture medium substrate, as well as heterologous expression systems employing synthetic biology tools for ganoderic acid biosynthesis [7]. Authentic Ganoderenic acid H reference material is essential for LC-MS verification of fermentation outputs and for calibrating quantitative assays that distinguish target compounds from co-eluting structural isomers.

Application

Selection Property

Validation Focus

H5N1 neuraminidase inhibitor lead optimization

B-backbone selectivity and NA inhibition profile

NA enzymatic assay with cytotoxicity counter-screen

Leukemia cell proliferation studies

B-backbone vs A-backbone differential potency

L1210 cell-model endpoint and SAR comparison

Ganoderma authentication QC

B-backbone chemotype marker discrimination

UPLC/HPLC multi-component reference standard panel

Lanostane chemotype pharmacology

Structure-activity relationship backbone probe

Multi-target profiling across cancer cell lines and NA assay

• [1] Zhu M, et al. Inhibition of neuraminidase by Ganoderma triterpenoids and implications for neuraminidase inhibitor design. Scientific Reports. 2015;5:13194. View Source
• [2] Liu J, et al. Extraction optimisation and isolation of triterpenoids from Ganoderma lucidum and their effect on human carcinoma cell growth. Natural Product Research. 2014;28(24):2264-2268. View Source
• [3] Yang M, et al. A preliminary investigation on anti-tumor structure-activity relationship of lanostane triterpenes from Ganoderma spp. Mycosystema. 2022;41(9):1519-1530. View Source
• [4] HPLC analysis of Ganoderma lucidum fingerprint and spectrum-effect relationship of antitumor activity in vitro. Chinese Traditional and Herbal Drugs. 2020. (Spectrum-effect relationship analysis showing ganoderenic acid-type peaks as significant contributors to A549 inhibition). View Source
• [5] Cayman Chemical. Ganoderic Acid H Product Datasheet (CAYM-29703). λmax 255 nm. View Source
• [6] Takahashi T, et al. Method for artificially culturing mushroom, and method for producing ganoderenic acid compounds. Patent JP2012075395A / US20120096567A1. 2012. View Source
• [7] Han X, et al. Method for heterologous biosynthesis of ganoderic acid through synthetic biological means. Patent application. 2018. View Source